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Compound of Interest

Compound Name: (R)-3-N-Cbz-Aminopyrrolidine

L  Get Quote

Cat. No.: B591914

Technical Guide: (R)-3-N-Cbz-Aminopyrrolidine

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides essential information on (R)-3-N-Cbz-Aminopyrrolidine, a chiral
building block frequently utilized in the synthesis of pharmaceutical compounds.

Compound Data

The key quantitative data for (R)-3-N-Cbz-Aminopyrrolidine are summarized in the table
below for quick reference.

Property Value References

Molecular Formula C12H16N202 [11[21[3][4]

Molecular Weight 220.27 g/mol [1112][41[5]16]

CAS Number 879275-77-1 [11[21[3]
R)-benzyl pyrrolidin-3-

Synonyms R) ey [3]

ylcarbamate

Experimental Protocols
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While specific, detailed experimental protocols from individual studies are proprietary and not
available in public search results, a general methodology for the synthesis of N-Cbz protected
aminopyrrolidines can be described.

General Synthesis of N-Cbz-3-Aminopyrrolidine:

A common method for the synthesis of N-Cbz-3-aminopyrrolidine involves the reaction of 3-
aminopyrrolidine with benzyl chloroformate (Cbz-Cl).[7] This reaction is typically carried out
under basic conditions to neutralize the hydrochloric acid byproduct.

Reactants: 3-aminopyrrolidine, Benzyl chloroformate (Cbz-Cl).

» Conditions: The reaction is performed in a suitable solvent, such as an aqueous or alcoholic
solution, in the presence of a base like sodium hydroxide or potassium carbonate.[7]

e Mechanism: The amine group of 3-aminopyrrolidine acts as a nucleophile, attacking the
electrophilic carbonyl carbon of benzyl chloroformate. This results in the formation of the N-
Cbz protected amine and the release of hydrochloric acid, which is neutralized by the base.

« Purification: The resulting product would then be purified using standard laboratory
techniques such as extraction, chromatography, and recrystallization to yield the final, pure
(R)-3-N-Cbz-Aminopyrrolidine.

lHlustrative Workflow

The following diagram illustrates a general workflow for the synthesis and characterization of a
chemical compound like (R)-3-N-Cbz-Aminopyrrolidine.
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Reactant Acquisition
(e.g., (R)-3-Aminopyrrolidine, Cbz-Cl)

1. Reagents

Chemical Synthesis

(Protection Reaction)

P. Crude Product

Reaction Work-up
(e.g., Quenching, Extraction)

3. Extracted Mixture

Purification

(e.g., Column Chromatography)

1. Purified Fractions

Structural & Purity Analysis
(NMR, MS, HPLC)

b. Characterized Compound

Final Product:
(R)-3-N-Cbz-Aminopyrrolidine

Click to download full resolution via product page

General workflow for chemical synthesis and characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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